Cas no 97590-76-6 ((2r,3r,4s,5r,6r)-6-(hydroxymethyl)-4-phenylmethoxyoxane-2,3,5-triol)

• Product Name: (2r,3r,4s,5r,6r)-6-(hydroxymethyl)-4-phenylmethoxyoxane-2,3,5-triol
• CAS No: 97590-76-6
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 1989323
• PubChem ID: 11076491
• Update Time: 2025-04-21

(2r,3r,4s,5r,6r)-6-(hydroxymethyl)-4-phenylmethoxyoxane-2,3,5-triol Chemical and Physical Properties

Names and Identifiers

• (2r,3r,4s,5r,6r)-6-(hydroxymethyl)-4-phenylmethoxyoxane-2,3,5-triol
• 3-O-benzylglucose
• 3-O-benzyl-D-glucose
• 3-O-benzyl glucose
• ZINC15657720
• AKOS015910542
• 3-O-benzyl-Glc
• I14-40114
• EINECS 307-256-5
• MFCD00051212
• 3-O-Benzyl-beta-D-glucose
• D-Glucose,3-O-(phenylmethyl)-
• W-200666
• DTXSID60243057
• SCHEMBL22034477
• 97590-76-6
• 10230-17-8

• Inchi： 1S/C13H18O6/c14-6-9-10(15)12(11(16)13(17)19-9)18-7-8-4-2-1-3-5-8/h1-5,9-17H,6-7H2/t9-,10-,11-,12+,13-/m1/s1
• InChI Key： FYEFQDXXKFUMOJ-NJMOYASZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 270.11033829Da
• Monoisotopic Mass: 270.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 551.986°C at 760 mmHg
• Flash Point: 211.264°C
• Refractive Index: 1.583